Cas no 3364-35-0 (1-(1H-indol-3-yl)propan-2-ol)

1-(1H-indol-3-yl)propan-2-ol structure
1-(1H-indol-3-yl)propan-2-ol structure
Product Name:1-(1H-indol-3-yl)propan-2-ol
CAS No:3364-35-0
MF:C11H13NO
MW:175.227022886276
MDL:MFCD13183888
CID:295446
PubChem ID:12204547
Update Time:2025-04-19

1-(1H-indol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-ethanol, a-methyl-
    • Indole-3-ethanol,a-methyl- (7CI,8CI)
    • Tryptophol, a-methyl- (6CI)
    • 1-(1H-indol-3-yl)propan-2-ol
    • CS-0055933
    • 1H-Indole-3-ethanol, alpha-methyl-
    • BS-42875
    • SB45800
    • 1H-Indole-3-ethanol,-alpha--methyl-(9CI)
    • EN300-1853750
    • PB42575
    • MFCD13183888
    • 1-(3-Indolyl)-2-propanol
    • P11617
    • SCHEMBL707958
    • SY270249
    • 3364-35-0
    • SB45799
    • (R)-1-(1H-Indol-3-yl)propan-2-ol
    • (S)-1-(1H-Indol-3-yl)propan-2-ol
    • MDL: MFCD13183888
    • Inchi: 1S/C11H13NO/c1-8(13)6-9-7-12-11-5-3-2-4-10(9)11/h2-5,7-8,12-13H,6H2,1H3
    • InChI Key: JXMVNHWZTQYNTJ-UHFFFAOYSA-N
    • SMILES: OC(C)CC1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 36Ų

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